4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide

• IUPAC Name: 4-(3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H20F3N7O/c1-2-15-24-25-16-7-8-17(26-29(15)16)27-9-11-28(12-10-27)18(30)23-14-5-3-13(4-6-14)19(20,21)22/h3-8H,2,9-12H2,1H3,(H,23,30)
• InChI Key: WQCRQYDIRZNHLS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N=C(C=C2)N3CCN(CC3)C(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C19H20F3N7O
• Molecular Weight: 419.4 g/mol

Description

The compound “4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide” is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine class. This class of compounds has been synthesized effectively by using monosubstituted tetrazine or tetrazine-based fused rings as starting materials.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-b]pyridazine derivatives has been achieved using various synthetic approaches. For instance, one method involves the reaction of 6a with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (7a) in refluxing ethanol, in the presence of a catalytic amount of piperidine.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[4,3-b]pyridazine derivatives has been studied using X-ray diffraction. This technique provides detailed information about the atomic arrangement and bonding within the molecule.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[4,3-b]pyridazine derivatives have been studied. For example, the reaction of 6a with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (7a) in refluxing ethanol, in the presence of a catalytic amount of piperidine, was reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[4,3-b]pyridazine derivatives have been analyzed. For instance, one of the compounds exhibits excellent thermal stability (Td = 305 °C) and a remarkable measured density of 1.91 g cm−3 at 20 °C.

Scientific Research Applications

Antibacterial Activity

This compound has been investigated for its antibacterial properties. A study by Zhang et al. synthesized a series of novel triazolo[4,3-a]pyrazine derivatives, including our compound of interest. These derivatives were evaluated for in vitro antibacterial activity using the microbroth dilution method. .

Anticancer Potential

Another study discovered that derivatives of [1,2,4]triazolo[4,3-a]pyrazine, similar to our compound, exhibited excellent anti-tumor activity against various cancer cell lines. For instance, compound 22i demonstrated remarkable anti-tumor effects against A549, MCF-7, and HeLa cancer cells, with IC50 values in the nanomolar range. .

Analgesic and Anti-Inflammatory Properties

While specific studies on our compound’s analgesic and anti-inflammatory effects are scarce, it’s worth exploring these potential therapeutic applications. .

Enzyme Inhibition

Triazolo[4,3-a]pyrazine derivatives may act as enzyme inhibitors. .

Safety and Hazards

The safety and hazards associated with [1,2,4]triazolo[4,3-b]pyridazine derivatives have been evaluated. For example, compound 5 exhibits excellent insensitivity toward external stimuli (IS = 43 J and FS > 360 N), suggesting it as a secondary explosive.

Future Directions

The future directions for the development of [1,2,4]triazolo[4,3-b]pyridazine derivatives involve designing potent inhibitors for various diseases. Researchers are actively conducting studies on the development of BRD4 inhibitors against various diseases.